BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-Depth Technical Guide to the Analytical
Identification of Polyglyceryl-5 Laurate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: POLYGLYCERYL-5 LAURATE

Cat. No.: B1178128

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polyglyceryl-5 Laurate is a non-ionic surfactant and emulsifier widely utilized in the cosmetic,
pharmaceutical, and food industries. It is the ester of lauric acid and polyglyceryl-5, a polymer
of glycerin containing an average of five glycerin units.[1][2] The complex nature of this
ingredient, which is a mixture of mono- and di-esters with a distribution of polyglycerol chain
lengths, necessitates robust analytical methods for its comprehensive identification and
characterization. This technical guide provides a detailed overview of the key analytical
techniques and experimental protocols for the qualitative and quantitative analysis of
Polyglyceryl-5 Laurate.

Chemical Structure and Synthesis

Polyglyceryl-5 Laurate is synthesized through the direct esterification of polyglycerol-5 with
lauric acid. The reaction typically involves heating the reactants in the presence of a catalyst.
The resulting product is a complex mixture whose composition and properties depend on the
reaction conditions.

A general representation of the synthesis and the resulting structures is depicted below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


http://www.thegoodscentscompany.com/data/rw1367111.html
https://cosmileeurope.eu/inci/detail/12234/polyglyceryl-5-laurate/
https://www.benchchem.com/product/b1178128#analytical-methods-for-polyglyceryl-5-laurate-identification
https://www.benchchem.com/product/b1178128#analytical-methods-for-polyglyceryl-5-laurate-identification
https://www.benchchem.com/product/b1178128#analytical-methods-for-polyglyceryl-5-laurate-identification
https://www.benchchem.com/product/b1178128#analytical-methods-for-polyglyceryl-5-laurate-identification
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1178128?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

